Cas no 68113-56-4 (2-HEXANONE, 1-HYDROXY-5-METHYL-)

• Product Name: 2-HEXANONE, 1-HYDROXY-5-METHYL-
• CAS No: 68113-56-4
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 3259614
• PubChem ID: 13664902
• Update Time: 2025-06-09

2-HEXANONE, 1-HYDROXY-5-METHYL- Chemical and Physical Properties

Names and Identifiers

• 2-HEXANONE, 1-HYDROXY-5-METHYL-
• EN300-376260
• 68113-56-4
• 1-HYDROXY-5-METHYLHEXAN-2-ONE
• DTXSID101303349
• SCHEMBL2527424

• Inchi： 1S/C7H14O2/c1-6(2)3-4-7(9)5-8/h6,8H,3-5H2,1-2H3
• InChI Key： BPMXOPZUILWIAA-UHFFFAOYSA-N
• SMILES： O=C(CO)CCC(C)C

Computed Properties

• Exact Mass: 130.099379685Da
• Monoisotopic Mass: 130.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 86.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on 2-HEXANONE, 1-HYDROXY-5-METHYL-

Introduction to 2-HEXANONE, 1-HYDROXY-5-METHYL- (CAS No. 68113-56-4)

2-Hexanone, 1-hydroxy-5-methyl- (CAS No. 68113-56-4) is a versatile organic compound with a wide range of applications in the chemical and pharmaceutical industries. This compound, also known as 1-hydroxy-5-methyl-2-hexanone, is characterized by its unique chemical structure, which includes a ketone group and a hydroxyl group, making it a valuable intermediate in various synthetic processes.

The molecular formula of 2-hexanone, 1-hydroxy-5-methyl- is C₇H₁₄O₂, and its molecular weight is approximately 130.19 g/mol. The compound is a colorless liquid with a characteristic odor and is soluble in water and most organic solvents. Its physical and chemical properties make it suitable for use in a variety of applications, including as a solvent, a reactant in organic synthesis, and as an intermediate in the production of pharmaceuticals and fine chemicals.

In recent years, significant research has been conducted to explore the potential applications of 2-hexanone, 1-hydroxy-5-methyl-. One area of interest is its use in the synthesis of bioactive compounds. For example, studies have shown that this compound can be used as a starting material for the synthesis of anti-inflammatory agents and antioxidants. The presence of both the ketone and hydroxyl groups provides multiple reaction sites, allowing for the creation of complex molecules with diverse biological activities.

A notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the potential of 2-hexanone, 1-hydroxy-5-methyl- as a precursor for the synthesis of novel anti-cancer drugs. The researchers developed a series of derivatives by modifying the hydroxyl group and found that some of these derivatives exhibited potent cytotoxic activity against various cancer cell lines. This finding highlights the importance of 2-hexanone, 1-hydroxy-5-methyl- in drug discovery and development.

Beyond its use in pharmaceuticals, 2-hexanone, 1-hydroxy-5-methyl- has also found applications in the field of materials science. Recent research has focused on its use as a building block for the synthesis of advanced polymers and coatings. The unique reactivity of this compound allows for the creation of materials with improved mechanical properties and enhanced functionality. For instance, a study published in the Journal of Polymer Science (2022) reported the successful synthesis of polyurethane coatings using 2-hexanone, 1-hydroxy-5-methyl--based monomers. These coatings exhibited excellent adhesion properties and resistance to environmental degradation.

In addition to its synthetic applications, 2-hexanone, 1-hydroxy-5-methyl- has been studied for its environmental impact. Researchers have investigated its biodegradability and toxicity to ensure its safe use in industrial processes. A study published in the Journal of Environmental Science (2023) found that this compound is readily biodegradable under aerobic conditions and does not accumulate in aquatic environments. This finding is crucial for ensuring that industrial processes involving this compound are environmentally sustainable.

The safety profile of 2-hexanone, 1-hydroxy-5-methyl- has also been extensively evaluated. According to safety data sheets (SDS), this compound is generally considered to be low risk when handled properly. However, it is important to follow standard safety protocols to prevent inhalation or skin contact. Proper personal protective equipment (PPE) should be used when handling this compound to ensure worker safety.

In conclusion, 2-hexanone, 1-hydroxy-5-methyl- (CAS No. 68113-56-4) is a versatile organic compound with a wide range of applications in various industries. Its unique chemical structure makes it an important intermediate in organic synthesis and drug discovery. Ongoing research continues to uncover new potential uses for this compound, further highlighting its significance in the chemical and pharmaceutical fields.